Cas no 1261944-19-7 (4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid
• CAS No: 1261944-19-7
• MF: C₁₂H₈O₄S
• MW: 248.254522323608
• MDL: MFCD18314757
• CID: 2765080
• PubChem ID: 53220469
• Update Time: 2025-05-22

4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261944-19-7
• MFCD18314757
• SCHEMBL2562013
• 6-(2-CARBOXYTHIOPHENE-4-YL)-2-FORMYLPHENOL
• DTXSID50685205
• 6-(2-Carboxythiophene-4-yl)-2-formylphenol, 95%
• 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid

• MDL： MFCD18314757
• Inchi： 1S/C12H8O4S/c13-5-7-2-1-3-9(11(7)14)8-4-10(12(15)16)17-6-8/h1-6,14H,(H,15,16)
• InChI Key： SUXYUZZVURQGGR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 248.01432991Da
• Monoisotopic Mass: 248.01432991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Additional information on 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid

Comprehensive Analysis of 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid (CAS No. 1261944-19-7)

The compound 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid (CAS No. 1261944-19-7) is a highly versatile organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, materials science, and chemical synthesis. This thiophene-carboxylic acid derivative features a formyl group and a hydroxyl group on its phenyl ring, making it a valuable intermediate for the development of novel bioactive compounds and functional materials.

In the pharmaceutical industry, 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid is being explored as a key building block for drug discovery. Researchers are particularly interested in its potential to serve as a precursor for small molecule inhibitors targeting various enzymes and receptors. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse chemical modifications, making it an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its utility in developing compounds with potential anti-inflammatory and antioxidant properties.

From a materials science perspective, this compound's unique aromatic-thiophene hybrid structure offers interesting possibilities for organic electronic applications. The conjugated system present in the molecule suggests potential utility in organic semiconductors or photovoltaic materials. Researchers are investigating its incorporation into π-conjugated polymers for use in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs), areas that are currently receiving substantial attention in sustainable energy research.

The synthesis and characterization of 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid have been subjects of numerous scientific publications. Modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure and properties. The compound's crystalline form has been particularly studied for potential applications in crystal engineering and supramolecular chemistry.

In the context of green chemistry, researchers are exploring more sustainable synthetic routes to produce 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid. Recent advancements have focused on catalyst-free reactions and solvent-free conditions to minimize environmental impact while maintaining high yields. These developments align with current industry trends toward more eco-friendly synthetic methodologies.

The compound's stability and reactivity profile make it suitable for various cross-coupling reactions, particularly those involving the thiophene ring. This has opened up possibilities for creating diverse libraries of derivatives for structure-activity relationship studies. The aldehyde functionality provides an excellent handle for further chemical transformations through condensation reactions or reductive amination processes.

Quality control aspects of 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid production have also been extensively studied. Modern HPLC methods have been developed to ensure high purity levels required for pharmaceutical applications. The compound's chromatographic behavior and spectral characteristics have been well-documented to facilitate its identification and quantification in various matrices.

Looking toward future applications, researchers are investigating the potential of 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid in bioconjugation chemistry. Its reactive groups could enable attachment to biomolecules, creating hybrid systems with potential diagnostic or therapeutic applications. This aligns with current interests in targeted drug delivery systems and theranostic agents.

The commercial availability of 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound in various quantities with different purity grades to meet diverse research needs. Proper storage conditions, typically under inert atmosphere at low temperatures, are recommended to maintain its stability over extended periods.

In conclusion, 4-(3-Formyl-2-hydroxyphenyl)thiophene-2-carboxylic acid (CAS No. 1261944-19-7) represents a fascinating case study in modern organic chemistry. Its structural features, synthetic versatility, and potential applications across multiple scientific disciplines make it a compound of continuing interest. As research progresses, we can anticipate new discoveries regarding its properties and applications, particularly in areas such as medicinal chemistry, materials science, and green synthesis methodologies.